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Compound of Interest

Compound Name: Oleoyl-d-lysine

Cat. No.: B12391061 Get Quote

Essential Safety and Handling Guide for Oleoyl-
d-lysine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Oleoyl-d-lysine, a selective Glycine Transporter-2 (GlyT2) inhibitor utilized in neuroscience

research, particularly in the study of neuropathic pain. Adherence to these guidelines is crucial

for ensuring laboratory safety and the integrity of experimental outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)
There are conflicting reports regarding the hazard classification of Oleoyl-d-lysine. One Safety

Data Sheet (SDS) classifies it as "Acute toxicity, Oral (Category 4)" and hazardous to the

aquatic environment, while another SDS for the sodium salt version indicates no classification.

[1] Therefore, it is imperative to handle this compound with caution, assuming the more

stringent hazard classification.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection Safety Glasses with side shields, or goggles.

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

material.

Body Protection Laboratory Coat ---

Respiratory Not generally required

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary for handling

large quantities or when

generating dust or aerosols.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and purity of Oleoyl-d-lysine
and to ensure the safety of laboratory personnel.

Storage Conditions:

Form Storage Temperature Duration

Powder -20°C Long-term

In Solvent -80°C Long-term

General Handling Procedures:

Ventilation: Handle Oleoyl-d-lysine in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of any dust or aerosols.[1]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the

appropriate PPE.

Weighing: When weighing the powdered form, do so carefully to minimize the creation of

dust.
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Solution Preparation: When dissolving in solvents such as DMSO, DMF, or ethanol, add the

solvent to the pre-weighed compound slowly.

Experimental Protocols: Preparation for In Vivo
Studies
Oleoyl-d-lysine has been used in rodent models of neuropathic pain, administered via

intraperitoneal (i.p.) injection.[2][3][4][5] The following is a general protocol for preparing an

injection solution based on published research. Researchers should adapt this protocol based

on their specific experimental needs and institutional guidelines.

Solubility Data:

Solvent Solubility

DMF ~10 mg/mL

DMSO ~30 mg/mL

Ethanol ~50 mg/mL

PBS (pH 7.2) ~0.25 mg/mL

Source: Cayman Chemical[6]

Protocol for Preparation of Oleoyl-d-lysine for Intraperitoneal Injection:

Objective: To prepare a sterile solution of Oleoyl-d-lysine for i.p. injection in a rodent model.

Materials:

Oleoyl-d-lysine (powder)

Sterile Dimethyl sulfoxide (DMSO)

Sterile saline (0.9% NaCl)

Sterile, pyrogen-free microcentrifuge tubes or vials
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Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

1. Aseptically weigh the required amount of Oleoyl-d-lysine powder in a sterile

microcentrifuge tube.

2. To create a stock solution, add a small volume of DMSO to the powder. For example, to

achieve a 30 mg/mL stock solution, add the appropriate volume of DMSO.

3. Vortex the tube until the Oleoyl-d-lysine is completely dissolved.

4. For the final injection solution, further dilute the DMSO stock solution with sterile saline to

the desired final concentration for the target dose (e.g., 30 mg/kg). Be mindful of the final

DMSO concentration in the injection volume, as high concentrations can be toxic to

animals. It is recommended to keep the final DMSO concentration below 5-10%.

5. Visually inspect the final solution to ensure it is clear and free of precipitation before

administration.

6. Administer the solution via intraperitoneal injection according to your institution's approved

animal handling protocols.

Disposal Plan
All waste materials contaminated with Oleoyl-d-lysine must be disposed of in accordance with

local, state, and federal regulations.

Waste Stream Management:
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Waste Type Disposal Container Disposal Method

Solid Waste
Labeled Hazardous Waste

Container

Collect in a sealed, labeled

container for chemical waste

pickup. This includes

contaminated PPE (gloves,

etc.), weigh boats, and empty

vials.

Liquid Waste (Organic

Solvents)

Labeled Hazardous Waste

Container for Organic Solvents

Collect solutions of Oleoyl-d-

lysine in organic solvents (e.g.,

DMSO, ethanol) in a

designated, sealed container

for hazardous waste disposal.

Liquid Waste (Aqueous

Solutions)

Labeled Hazardous Waste

Container for Aqueous Waste

Due to its aquatic toxicity,

aqueous solutions containing

Oleoyl-d-lysine should not be

poured down the drain. Collect

in a designated, sealed

container for hazardous waste

disposal.

Workflow Diagram
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Safe Handling Workflow for Oleoyl-d-lysine

Preparation

Experimentation

Disposal

Don PPE
(Gloves, Lab Coat, Safety Glasses)

Weigh Oleoyl-d-lysine
in Ventilated Area

Prepare Solution
(e.g., in DMSO, then saline)

In Vivo Administration
(Intraperitoneal Injection)

Segregate Waste
(Solid, Organic, Aqueous)

Label Hazardous Waste Containers

Arrange for Chemical Waste Pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12391061?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the key steps for the safe handling of Oleoyl-d-lysine, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12391061?utm_src=pdf-body
https://www.benchchem.com/product/b12391061?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/35779948/
https://pubmed.ncbi.nlm.nih.gov/35779948/
https://pubmed.ncbi.nlm.nih.gov/35779948/
https://www.researchgate.net/publication/354844515_Peripheral_administration_of_selective_GlyT2_inhibitor_oleoyl-D-lysine_is_analgesic_in_neuropathic_but_not_acute_or_inflammatory_pain_models_in_mice
https://www.medchemexpress.com/oleoyl-d-lysine.html
https://pubmed.ncbi.nlm.nih.gov/30714733/
https://pubmed.ncbi.nlm.nih.gov/30714733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6420064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6420064/
https://www.caymanchem.com/product/27862/oleoyl-d-lysine-sodium-salt
https://www.benchchem.com/product/b12391061#personal-protective-equipment-for-handling-oleoyl-d-lysine
https://www.benchchem.com/product/b12391061#personal-protective-equipment-for-handling-oleoyl-d-lysine
https://www.benchchem.com/product/b12391061#personal-protective-equipment-for-handling-oleoyl-d-lysine
https://www.benchchem.com/product/b12391061#personal-protective-equipment-for-handling-oleoyl-d-lysine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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